molecular formula C15H11F3O3 B8280659 2-Trifluoromethylbenzoic acid, 4-methoxyphenyl ester

2-Trifluoromethylbenzoic acid, 4-methoxyphenyl ester

Cat. No. B8280659
M. Wt: 296.24 g/mol
InChI Key: VCESVVQFLMHISS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Trifluoromethylbenzoic acid, 4-methoxyphenyl ester is a useful research compound. Its molecular formula is C15H11F3O3 and its molecular weight is 296.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H11F3O3

Molecular Weight

296.24 g/mol

IUPAC Name

(4-methoxyphenyl) 2-(trifluoromethyl)benzoate

InChI

InChI=1S/C15H11F3O3/c1-20-10-6-8-11(9-7-10)21-14(19)12-4-2-3-5-13(12)15(16,17)18/h2-9H,1H3

InChI Key

VCESVVQFLMHISS-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)OC(=O)C2=CC=CC=C2C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In an autoclave made of a metal were placed 45.13 g of ortho-chlorobenzotrifluoride, 6.2 g of para-methoxyphenol, 88.5 mg of palladium chloride, 213 mg of 1,4-bisdiphenylphosphinobutane and 5.3 g of sodium carbonate. The air in the autoclave was replaced with carbon monoxide introduced thereinto in several times, after which carbon monoxide was further introduced to adjust its pressure therein to 30 kg/cm2. The internal temperature was adjusted to 190° C. on a salt bath and the reaction was carried out thereon with stirring for 5 hours.
Quantity
45.13 g
Type
reactant
Reaction Step One
Quantity
6.2 g
Type
reactant
Reaction Step Two
Quantity
213 mg
Type
reactant
Reaction Step Three
Quantity
5.3 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
88.5 mg
Type
catalyst
Reaction Step Seven

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